Cas no 89814-64-2 (1-Propanamine, 2-methyl-N-nitro-)
89814-64-2 structure
Product Name:1-Propanamine, 2-methyl-N-nitro-
CAS No:89814-64-2
MF:C4H10N2O2
MW:118.134400844574
CID:588337
PubChem ID:71326340
Update Time:2025-04-19
1-Propanamine, 2-methyl-N-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanamine, 2-methyl-N-nitro-
- N-(2-methylpropyl)nitramide
- 89814-64-2
- DTXSID50755558
- isobutyl-N-nitroamine
-
- Inchi： 1S/C4H10N2O2/c1-4(2)3-5-6(7)8/h4-5H,3H2,1-2H3
- InChI Key： UGUFBDAWRGLNQK-UHFFFAOYSA-N
- SMILES： [O-][N+](NCC(C)C)=O
Computed Properties
- Exact Mass: 118.074227566g/mol
- Monoisotopic Mass: 118.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 76.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 57.8Ų
1-Propanamine, 2-methyl-N-nitro- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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